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Compound of Interest

Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468 Get Quote

Disclaimer: This document provides a summary of available health and safety information for

5,5'-Methylenebis(2-aminophenol). It is intended for use by qualified individuals trained in

handling hazardous chemicals. A specific Safety Data Sheet (SDS) with comprehensive

toxicological data for 5,5'-Methylenebis(2-aminophenol) (CAS No: 22428-30-4) was not

publicly available at the time of this writing. The information presented herein is a compilation

from various sources, including data on the related compound 2-aminophenol, and should be

used with caution as a preliminary guide. Users are strongly advised to consult a certified

safety professional and conduct a thorough risk assessment before handling this chemical.

Chemical and Physical Properties
5,5'-Methylenebis(2-aminophenol) is a solid organic compound.[1] Limited information is

available regarding its specific physical and chemical properties. The following table

summarizes the available data.
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Property Value Source

CAS Number 22428-30-4 [1]

Molecular Formula C₁₃H₁₄N₂O₂ [1]

Molecular Weight 230.26 g/mol [1]

Appearance White solid [1]

Storage
Store at < -15°C in a well-

closed container.
[1]

Hazard Identification and Classification
A specific Globally Harmonized System (GHS) classification for 5,5'-Methylenebis(2-
aminophenol) is not readily available. However, based on the structure, which contains

aminophenol moieties, potential hazards can be inferred from the classification of the related

compound, 2-aminophenol. It is crucial to handle 5,5'-Methylenebis(2-aminophenol) with the

assumption that it may possess similar hazards.

The GHS classification for 2-aminophenol is as follows:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2][3]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[2]

Warning: Based on the data for 2-aminophenol, 5,5'-Methylenebis(2-aminophenol) should be

treated as a substance that is harmful if swallowed or inhaled and is a suspected mutagen.

Toxicological Information
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Detailed toxicological studies, such as the determination of LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%), for 5,5'-Methylenebis(2-aminophenol) are not available in the

public domain. Research into the toxicity of aromatic amines and phenols suggests that this

class of compounds can have various adverse health effects.[4]

Experimental Protocols
Specific experimental protocols for the safety assessment of 5,5'-Methylenebis(2-
aminophenol) were not found. However, standardized OECD (Organisation for Economic Co-

operation and Development) guidelines are typically followed for the toxicological evaluation of

chemical substances. These include:

Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method)

Acute Inhalation Toxicity: OECD Test Guideline 403 (Acute Inhalation Toxicity)

Mutagenicity: OECD Test Guideline 471 (Bacterial Reverse Mutation Test - Ames test)

Skin Sensitization: OECD Test Guideline 429 (Skin Sensitisation: Local Lymph Node Assay)

Eye Irritation: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

Researchers planning to conduct safety evaluations on 5,5'-Methylenebis(2-aminophenol)
should refer to these and other relevant OECD guidelines for detailed methodologies.

Handling, Storage, and Disposal
Handling

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Avoid contact with skin and eyes.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[5]

Do not eat, drink, or smoke when using this product.[2]
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Wash hands thoroughly after handling.[2]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[1]

Recommended storage temperature is below -15°C.[1]

Store away from incompatible materials such as strong oxidizing agents.

Disposal
Dispose of waste in accordance with local, regional, and national regulations.

Do not allow to enter drains or waterways.

Contaminated packaging should be treated as the chemical itself.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[5]

In case of skin contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing.[5]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[5]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[5]

Visualizations
The following diagrams provide a visual representation of key safety information.
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Chemical Formula of 5,5'-Methylenebis(2-aminophenol).
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Inferred Hazard Summary.

Handling 5,5'-Methylenebis(2-aminophenol)

Use in Fume Hood

Wear Personal Protective Equipment

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles/
Face Shield Lab Coat
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Recommended Personal Protective Equipment (PPE) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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